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Cat. No.: B15546814 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 5-oxooctanoyl-coenzyme A (5-
oxooctanoyl-CoA), a derivative of coenzyme A. This document is intended for researchers,

scientists, and professionals in drug development who are interested in the metabolism and

potential signaling roles of medium-chain fatty acyl-CoAs.

Core Molecular Data
5-oxooctanoyl-CoA is a complex organic molecule crucial for various metabolic processes.

The fundamental quantitative data for this molecule are summarized below.

Property Value Source

Molecular Weight 907.71 g/mol [1][2]

Chemical Formula C₂₉H₄₈N₇O₁₈P₃S [1]

Note: The provided chemical formula is consistent with other related oxo-fatty acyl-CoA

molecules.[3]
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While specific metabolic pathways detailing the synthesis and degradation of 5-oxooctanoyl-
CoA are not extensively documented in publicly available literature, its structure suggests a

role as an intermediate in fatty acid metabolism. Acyl-CoA molecules are central to energy

production through beta-oxidation and are involved in various signaling pathways.

Coenzyme A and its derivatives, such as acetyl-CoA and other acyl-CoAs, are at the heart of

cellular metabolism and signaling.[3] They are integral to the citric acid cycle, the synthesis and

degradation of fatty acids and amino acids, and the regulation of gene expression through

processes like histone acetylation.[3]

The diagram below illustrates a generalized pathway for the beta-oxidation of a fatty acyl-CoA,

a process in which 5-oxooctanoyl-CoA would likely participate as an intermediate.
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Figure 1: Generalized Fatty Acid Beta-Oxidation Pathway.

Experimental Protocols and Methodologies
Detailed experimental protocols for the specific synthesis of 5-oxooctanoyl-CoA are not

readily available in the surveyed literature. However, general methods for the synthesis and

analysis of related acyl-CoA compounds can be adapted. For instance, the enzymatic

synthesis of 3-oxooctanoyl-CoA has been described and could potentially be modified for 5-
oxooctanoyl-CoA.

For the analysis and quantification of short-chain acyl-CoAs, including molecules like 5-
oxooctanoyl-CoA, several advanced analytical techniques are employed. High-performance

liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is a highly

selective and sensitive method for this purpose.
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A general workflow for the analysis of acyl-CoAs from biological samples is depicted below.
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Figure 2: General Workflow for Acyl-CoA Analysis.
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This technical guide serves as a foundational resource for researchers. While specific data for

5-oxooctanoyl-CoA is limited, the provided information on its physicochemical properties and

the broader context of acyl-CoA metabolism and analysis offers a strong starting point for

further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

